Cas no 2411286-15-0 (4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide)

• Product Name: 4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide
• CAS No: 2411286-15-0
• MF: C₁₃H₁₁FN₂O₅S
• MW: 326.300245523453
• CID: 5380121
• Update Time: 2025-05-20

4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide

• Inchi： 1S/C13H11FN2O5S/c1-15-13(17)12-8-10(5-6-16-12)20-9-3-2-4-11(7-9)21-22(14,18)19/h2-8H,1H3,(H,15,17)
• InChI Key： QLTYNATVLJXJQV-UHFFFAOYSA-N
• SMILES： C1(C(NC)=O)=NC=CC(OC2=CC=CC(OS(F)(=O)=O)=C2)=C1

Experimental Properties

• Density: 1.433±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.2±50.0 °C(Predicted)
• pka: 13.94±0.46(Predicted)

Additional information on 4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide

Comprehensive Overview of 4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide (CAS No. 2411286-15-0)

4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide (CAS No. 2411286-15-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique fluorosulfonyl and pyridinecarboxamide functional groups, exhibits remarkable potential for applications in drug development and advanced material synthesis. Researchers are particularly interested in its role as a versatile intermediate for designing novel bioactive molecules.

The structural complexity of 4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide makes it a valuable candidate for exploring structure-activity relationships (SAR) in pharmaceutical research. Its fluorosulfonyl moiety is known for its ability to act as a reactive handle in chemical modifications, enabling the creation of derivatives with tailored properties. This feature aligns with current trends in precision medicine and targeted drug delivery, where customizable molecular frameworks are in high demand.

In addition to its pharmaceutical applications, CAS No. 2411286-15-0 has shown promise in the development of high-performance polymers and advanced coatings. The compound's ability to form stable linkages under mild conditions makes it an attractive choice for synthesizing materials with enhanced durability and functionality. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional reagents.

Recent advancements in computational chemistry have further highlighted the potential of 4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide. Molecular docking studies suggest that its derivatives could interact with specific biological targets, opening new avenues for drug discovery. This has sparked interest among researchers investigating neurodegenerative diseases and metabolic disorders, where novel therapeutic agents are urgently needed.

The synthesis and characterization of CAS No. 2411286-15-0 require specialized expertise in organic synthesis and analytical techniques. Modern methods such as HPLC purification and NMR spectroscopy are essential for ensuring the compound's purity and structural integrity. These rigorous quality control measures are critical for applications in regulated industries, where consistency and reproducibility are paramount.

As the scientific community continues to explore the potential of 4-[3-[(Fluorosulfonyl)oxy]phenoxy]-N-methyl-2-pyridinecarboxamide, its role in innovative research is expected to expand. With increasing interest in personalized therapeutics and smart materials, this compound represents a fascinating intersection of chemistry and technology. Future studies may uncover additional applications in bioconjugation and catalysis, further solidifying its importance in modern science.

For researchers seeking reliable information on CAS No. 2411286-15-0, it is essential to consult peer-reviewed literature and reputable suppliers. The compound's unique properties and potential applications make it a subject of ongoing investigation, with new findings regularly emerging in leading scientific journals and conference proceedings. Staying updated on these developments is crucial for leveraging its full potential in cutting-edge research.